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Compound of Interest

Compound Name:
2-(Boc-amino)-2-(4-

ethylphenyl)acetic acid

Cat. No.: B7895086

Get Quote

Executive Summary: The Structural Context
Boc-4-Et-Phg-OH is a specialized non-proteinogenic amino acid used in peptide synthesis to

introduce conformational constraints and modulate hydrophobicity. Unlike Phenylalanine (Phe),

where the aromatic ring is separated from the backbone by a methylene spacer, Phenylglycine

(Phg) derivatives feature an aromatic ring directly attached to the

-carbon.

This structural difference fundamentally alters the fragmentation kinetics in Mass Spectrometry

(MS), making the benzylic position significantly more reactive. This guide compares Boc-4-Et-

Phg-OH against its structural analogs to establish a robust identification protocol.
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Property Specification

Compound Name Boc-4-Et-Phg-OH

IUPAC Name

(2S)-2-[(2-methylpropan-2-

yl)oxycarbonylamino]-2-(4-ethylphenyl)acetic

acid

Molecular Formula

Monoisotopic Mass 279.1471 Da

[M+H]⁺ 280.1544 m/z

[M+Na]⁺ 302.1363 m/z

Key Structural Feature
Ethyl group at para position of Phenylglycine

scaffold

Mass Spectrometry Profiling: Mechanism &
Causality
Ionization Characteristics (ESI vs. MALDI)

Electrospray Ionization (ESI): The preferred method. In positive mode (+ESI), Boc-4-Et-Phg-

OH predominantly forms [M+Na]⁺ (m/z 302.1) adducts due to the high affinity of the

carbamate and carboxyl oxygens for sodium. Protonated species [M+H]⁺ (m/z 280.2) are

observed but are labile.

In-Source Fragmentation: The Boc group is acid-labile and thermally unstable. High

desolvation temperatures (>350°C) or acidic mobile phases (0.1% Formic Acid) often trigger

"In-Source Decay" (ISD), resulting in the premature appearance of the deprotected fragment

[M+H-Boc]⁺ (m/z 180.1).

Fragmentation Pathways (MS/MS)
The fragmentation of Boc-4-Et-Phg-OH follows a distinct "Unzipping" mechanism driven by the

stability of the benzylic carbocation.
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Primary Neutral Loss (Boc Cleavage): The collision-induced dissociation (CID) first ejects the

tert-butyl carbocation (or isobutene neutral), followed by rapid decarboxylation. This yields

the free amino acid ion.

(Isobutene loss)

Carbamic acid intermediate.

(CO₂ loss)

Amine ion (m/z 180.1).

Diagnostic Immonium Ion Formation: The most critical step for structural verification is the

formation of the Immonium Ion.

Precursor: H-4-Et-Phg-OH (m/z 180.1).

Mechanism: Loss of

/ Formic acid from the C-terminus.

Result: A resonance-stabilized immonium ion at m/z 134.1.

Note: This ion is 28 Da heavier than the standard Phg immonium ion (m/z 106), confirming

the ethyl substitution.

Side Chain Fragmentation (Tropylium Route): High collision energies (CE > 35 eV) may

fragment the ethyl-phenyl ring itself, typically losing a methyl radical (

) to form a stabilized tropylium-like cation.
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Figure 1: ESI-MS/MS Fragmentation Pathway of Boc-4-Et-Phg-OH
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Figure 1: The fragmentation cascade moves from the intact protonated molecule to the

diagnostic immonium ion (m/z 134.09) via sequential neutral losses.

Comparative Analysis: Specificity & Differentiation
To validate the identity of Boc-4-Et-Phg-OH, it must be differentiated from its closest analogs:

Boc-Phg-OH (no ethyl group) and Boc-Phe-OH (methylene spacer).
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Comparative Fragment Table
Feature

Boc-4-Et-Phg-OH

(Target)
Boc-Phg-OH

(Analog)
Boc-Phe-OH

(Isomer/Analog)

Precursor [M+H]⁺ 280.15 252.12 266.14

Deprotected Ion 180.10 152.07 166.09

Immonium Ion 134.09 (Diagnostic) 106.06 120.08

Benzylic Stability
High (Direct

attachment)

High (Direct

attachment)

Moderate (CH₂

spacer)

Key Neutral Loss
-100 (Boc), -46

(COOH)

-100 (Boc), -46

(COOH)

-100 (Boc), -46

(COOH)

Analytical Insight
Differentiation from Phg: The mass shift of exactly +28.03 Da (Ethyl group) is consistent

across all fragment ions (Precursor, Deprotected, Immonium).

Differentiation from Phe: While Phenylalanine derivatives are common, the Phg scaffold

fragments more readily at the

bond due to benzylic stabilization. In MS/MS, Boc-4-Et-Phg-OH will show a higher ratio of
Immonium ion to Precursor compared to Phe derivatives at the same Collision Energy (CE).

Experimental Protocol: Self-Validating Workflow
This protocol ensures reproducible identification and purity checking.

Step 1: Sample Preparation
Solvent: Dissolve 1 mg of Boc-4-Et-Phg-OH in 1 mL of 50:50 Acetonitrile:Water + 0.1%

Formic Acid.

Why: The acid ensures protonation (

), while acetonitrile ensures solubility of the hydrophobic ethyl-phenyl group.
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Concentration: Dilute to 10 µM for direct infusion.

Step 2: MS Method Parameters (Direct Infusion)
Ionization: ESI Positive Mode.

Capillary Voltage: 3.0 - 3.5 kV.

Cone Voltage: 20 V (Keep low to prevent in-source Boc loss).

Source Temp: 100°C (Crucial: Keep <120°C to minimize thermal degradation of Boc).

Step 3: MS/MS Fragmentation Ramp
Precursor Selection: Isolate m/z 280.1 (or 302.1 for Na adduct).

Collision Energy (CE): Ramp from 10 eV to 50 eV.

Acceptance Criteria (Validation):

At 10-15 eV: Observation of m/z 224.1 (Loss of isobutene only).

At 20-30 eV: Dominance of m/z 180.1 (Free amine).

At 35-45 eV: Emergence of m/z 134.1 (Base Peak - Immonium).

Quality Control: Impurity Profiling
In drug development, the purity of building blocks is paramount. Common synthesis impurities

for 4-Et-Phg include:

Incomplete Alkylation (Boc-Phg-OH): Look for m/z 252.1.

Positional Isomers (2-Ethyl or 3-Ethyl): These have identical mass (isobaric).

Differentiation: These require LC-MS separation. The para-substituted (4-Et) isomer

typically elutes later than ortho isomers on C18 columns due to better planar

packing/hydrophobicity.
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Free Amino Acid (H-4-Et-Phg-OH): Presence of m/z 180.1 in the blank or at zero collision

energy indicates sample degradation or poor storage (Boc removal).

References
Mechanism of Boc Fragmentation

Title: Characterization of N-Boc/Fmoc/Z-N'-formyl-gem-diaminoalkyl Derivatives Using
Electrospray Ioniz
Source: PubMed / J Mass Spectrom.

URL:[Link]

Phenylglycine vs Phenylalanine Differentiation

Title: A comparative study between phenylglycine and phenylalanine derived peptide
hydrogels.
Source: M

URL:[Link]

General Fragmentation of Alkyl-Benzenes

Title: Mass Spectrometry - Fragmentation Patterns (Aromatic Compounds).[1]

Source: Chemistry LibreTexts.

URL:[Link]

Boc-Phg-OH Reference Data

Title: Boc-Phg-OH Product Specific

Source: Sigma-Aldrich.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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